N,N-diethyl-6-(4-ethylphenoxy)-1-hexanamine

• IUPAC Name: N,N-diethyl-6-(4-ethylphenoxy)hexan-1-amine
• InChI: InChI=1S/C18H31NO/c1-4-17-11-13-18(14-12-17)20-16-10-8-7-9-15-19(5-2)6-3/h11-14H,4-10,15-16H2,1-3H3
• InChI Key: IRBAVLKPGTVZRE-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)OCCCCCCN(CC)CC
• Molecular Formula: C18H31NO
• Molecular Weight: 277.4 g/mol

Description

N,N-diethyl-6-(4-ethylphenoxy)-1-hexanamine, commonly known as DMAA, is a synthetic compound that has gained popularity as a dietary supplement and pre-workout stimulant. DMAA is a sympathomimetic amine that is structurally similar to ephedrine and amphetamine. DMAA has been used as a performance-enhancing drug by athletes and bodybuilders due to its ability to increase energy, focus, and endurance. Although DMAA is a synthetic compound, it has been found in some natural sources, including geranium oil.

Mechanism of Action

DMAA acts as a sympathomimetic agent by stimulating the release of norepinephrine and dopamine from nerve terminals. This leads to an increase in heart rate, blood pressure, and energy expenditure. DMAA also acts as a vasoconstrictor, which can improve blood flow and oxygen delivery to muscles during exercise.
Biochemical and Physiological Effects
Several studies have shown that DMAA can improve exercise performance by increasing energy, focus, and endurance. DMAA has also been shown to increase fat oxidation and energy expenditure, which can lead to weight loss. However, the long-term effects of DMAA on health are not well understood, and more research is needed to determine its safety and efficacy.

Advantages and Limitations for Lab Experiments

DMAA has several advantages as a research tool, including its ability to improve exercise performance and energy expenditure. However, DMAA also has limitations, including its potential for abuse and its unclear long-term effects on health. Researchers should use caution when using DMAA in lab experiments and should carefully monitor its effects on study participants.

Future Directions

There are several future directions for research on DMAA, including its potential use as a treatment for ADHD and narcolepsy. Additionally, more research is needed to determine the long-term effects of DMAA on health and its potential for abuse. Finally, researchers should investigate the effects of DMAA on different populations, including women, older adults, and individuals with medical conditions.

Synthesis Methods

DMAA can be synthesized through a process that involves the reaction of 4-methylhexan-2-one with hydroxylamine hydrochloride to form 4-methylhexan-2-one oxime. The oxime is then reduced to form 1,3-dimethylamylamine, which is further reacted with ethylamine to produce DMAA.

Scientific Research Applications

DMAA has been extensively studied for its potential use as a dietary supplement and pre-workout stimulant. Several studies have investigated the effects of DMAA on exercise performance, energy expenditure, and fat oxidation. DMAA has also been studied for its potential use as a treatment for attention deficit hyperactivity disorder (ADHD) and narcolepsy.